Gskmi-714

• Molecular Formula: C19H19N5OS
• Molecular Weight: 365.5 g/mol
• InChI: InChI=1S/C19H19N5OS/c1-4-13-14(10-20)18(24(2)3)23-19(15(13)11-21)26-16(17(22)25)12-8-6-5-7-9-12/h5-9,16H,4H2,1-3H3,(H2,22,25)/t16-/m1/s1
• InChIKey: KIEQQZZDWUNUQK-MRXNPFEDSA-N

GSKMI-714 (GSK-3484862) for Epigenetic Research: Non-Covalent DNMT1 Inhibition with Demonstrated Differentiation

GSKMI-714 (also known as GSK-3484862; CAS 2170136-65-7) is a non-covalent, small-molecule inhibitor of DNA methyltransferase 1 (DNMT1) [1]. Characterized as a dicyanopyridine-containing, non-nucleoside compound, it is chemically defined as (2R)-2-[3,5-dicyano-6-(dimethylamino)-4-ethylpyridin-2-yl]sulfanyl-2-phenylacetamide, with a molecular weight of 365.45 g/mol . This tool compound is a key reference standard for studies focused on DNMT1-specific functional perturbation without the confounding DNA damage associated with traditional nucleoside analogs.

Mechanism Non-covalent DNMT1 inhibition without DNA damage induction

Functional Readout Proteasome-dependent DNMT1 degradation for acute protein loss

Tool Compound DNMT1-selective reference for epigenetic perturbation studies

• [1] Portilho NA, et al. The DNMT1 inhibitor GSK-3484862 mediates global demethylation in murine embryonic stem cells. *Epigenetics & Chromatin*. 2021;14:56. View Source

Why GSKMI-714 Cannot Be Substituted: DNMT1 Selectivity vs. Nucleoside Analogs

Generic substitution with common DNMT1 inhibitors like 5-azacytidine or decitabine is scientifically invalid for research requiring specific epigenetic perturbation. These nucleoside analogs incorporate into DNA, causing cytotoxic DNA damage and covalent protein trapping, which confounds phenotypic interpretation [1]. In contrast, GSKMI-714 acts as a non-covalent, DNMT1-selective inhibitor and degrader that induces rapid, proteasome-dependent DNMT1 loss without generating DNA damage, thereby providing a cleaner functional readout [2]. Even among non-covalent DNMT1 inhibitors, potency and degradation kinetics vary significantly, making GSKMI-714 the defined comparator in multiple high-profile studies.

Target Compound

Substitute Class

Key Mismatch

GSKMI-714

Nucleoside analogs (e.g., 5-azacytidine, decitabine)

DNA incorporation and covalent protein trapping may confound phenotypic interpretation

GSKMI-714

Non-covalent inhibitor without degradation (e.g., GSK-3685032)

Lacks DNMT1 protein depletion, which may alter functional readout

• [1] Portilho NA, et al. The DNMT1 inhibitor GSK-3484862 mediates global demethylation in murine embryonic stem cells. *Epigenetics & Chromatin*. 2021;14:56. View Source
• [2] Pappalardi MB, et al. GSK-3484862 targets DNMT1 for degradation in cells. *NAR Cancer*. 2023;5(2):zcad022. View Source

Quantitative Differentiation of GSKMI-714 Against Key DNMT1 Modulators

Superior Demethylation Efficacy and Reduced Cytotoxicity vs. 5-Azacytidine and Decitabine

In a direct head-to-head study in murine embryonic stem cells (mESCs), GSKMI-714 at 10 µM induced global CpG methylation loss from ~70% to <18% within 6 days, whereas 5-azacytidine and decitabine at comparable demethylating concentrations induced extensive cell death, limiting their effective demethylation window [1]. The study explicitly notes that GSKMI-714 was well-tolerated for 14 days at 10 µM, while the nucleoside analogs caused 'extensive cell death' that confounded gene expression analysis.

Demethylation & Cell Tolerance

Head-to-head

Global CpG methylation reduction (~52%) without cytotoxicity at 10 µM; nucleoside analogs caused extensive cell death before equivalent demethylation.

Reported model-response context; supports sustained hypomethylation without DNA damage artifacts.

mESC model, WGBS; data to verify.

Evidence Dimension	Global CpG Methylation Reduction and Cellular Tolerance
Target Compound Data	Global CpG methylation reduced from ~70% to <18% after 6 days; tolerated at 10 µM for 14 days.
Comparator Or Baseline	5-azacytidine and decitabine
Quantified Difference	GSKMI-714 achieved ~52% reduction in global CpG methylation without cytotoxicity, whereas nucleoside analogs caused extensive cell death before achieving equivalent demethylation.
Conditions	Wild-type murine embryonic stem cells (mESCs); 10 µM GSKMI-714 treatment; whole-genome bisulfite sequencing (WGBS).

Why This Matters

For experiments requiring sustained hypomethylation without confounding DNA damage responses, GSKMI-714 is the preferred tool over cytotoxic nucleoside analogs.

• [1] Portilho NA, et al. The DNMT1 inhibitor GSK-3484862 mediates global demethylation in murine embryonic stem cells. *Epigenetics & Chromatin*. 2021;14:56. View Source

Distinct Mechanism: Proteasome-Dependent DNMT1 Degradation vs. Enzyme Inhibition

Unlike simple enzymatic inhibitors, GSKMI-714 induces rapid, proteasome-dependent degradation of DNMT1 protein. In cancer cell lines and mESCs, DNMT1 depletion occurred within hours of treatment, an effect not observed with other non-covalent inhibitors like GSK-3685032 [1]. This degradation is UHRF1 E3 ligase-dependent and reversible upon compound washout.

DNMT1 Protein Turnover

Head-to-head

Induces rapid, proteasome-dependent DNMT1 degradation within hours; GSK-3685032 acts only as enzymatic inhibitor without inducing degradation.

Supports mechanistic distinction for acute DNMT1 protein loss in cellular models.

Cancer cell lines, mESCs; proteasome inhibition assays.

Evidence Dimension	DNMT1 Protein Turnover
Target Compound Data	Induces proteasome-dependent DNMT1 degradation within hours.
Comparator Or Baseline	GSK-3685032 (another non-covalent DNMT1 inhibitor)
Quantified Difference	GSKMI-714 uniquely promotes DNMT1 degradation, whereas GSK-3685032 acts purely as an enzymatic inhibitor without inducing degradation.
Conditions	Cancer cell lines and mESCs; immunoblotting and proteasome inhibition assays.

Why This Matters

Researchers aiming to acutely eliminate DNMT1 protein rather than merely inhibit its activity must select GSKMI-714 over other non-covalent inhibitors.

• [1] Pappalardi MB, et al. GSK-3484862 targets DNMT1 for degradation in cells. *NAR Cancer*. 2023;5(2):zcad022. View Source

Potent and Selective Inhibition of DNMT1 Enzymatic Activity

GSKMI-714 potently inhibits DNMT1 enzymatic activity with an IC50 of 0.23 µM and shows no inhibition of DNMT3A/3L or DNMT3B/3L at concentrations up to 50 µM . This contrasts with nucleoside analogs which, following metabolic activation, non-selectively target multiple DNMTs and incorporate into DNA.

Enzymatic Inhibition & Isoform Selectivity

Class-level

IC50 = 0.23 µM for DNMT1; >200-fold selectivity over DNMT3A/3B (no inhibition at 50 µM).

Supports DNMT1-selective enzymatic inhibition context; nucleoside analogs lack isoform selectivity.

In vitro enzymatic assays; class-level inference.

Evidence Dimension	Enzymatic Inhibition and Isoform Selectivity
Target Compound Data	IC50 = 0.23 µM for DNMT1; no inhibition of DNMT3A/3B at 50 µM.
Comparator Or Baseline	5-azacytidine / decitabine (nucleoside analogs)
Quantified Difference	GSKMI-714 is >200-fold selective for DNMT1 over DNMT3A/3B based on the lack of inhibition at 50 µM, while nucleoside analogs lack isoform selectivity.
Conditions	In vitro enzymatic assays with recombinant DNMT proteins.

Why This Matters

This high degree of selectivity makes GSKMI-714 essential for dissecting DNMT1-specific roles in maintenance methylation without perturbing de novo methyltransferases.

Optimal Use Cases for GSKMI-714 Based on Verified Performance

Sustained Hypomethylation Studies in Pluripotent Stem Cells

As demonstrated by Portilho et al., GSKMI-714 at 10 µM can be used for long-term (14-day) demethylation experiments in mESCs without inducing cytotoxicity [1]. This application is impossible with 5-azacytidine or decitabine, which cause extensive cell death over similar timeframes. Researchers studying epigenetic reprogramming or differentiation in stem cell models should prioritize GSKMI-714 to avoid DNA damage-related artifacts.

Investigating DNMT1-Specific Loss-of-Function Phenotypes

Given its rapid, proteasome-dependent degradation of DNMT1 protein and lack of cross-reactivity with DNMT3A/3B, GSKMI-714 is the tool of choice for experiments requiring acute DNMT1 depletion [2]. This is particularly valuable in cancer cell lines where DNMT1 overexpression is linked to tumor suppressor silencing. The compound's selectivity ensures that observed phenotypes are attributable to DNMT1 loss rather than off-target effects on other DNMTs or DNA damage signaling.

Benchmarking Novel DNMT1 Inhibitors and Degraders

GSKMI-714 has become a gold-standard reference compound in the DNMT1 inhibitor field. Its well-characterized degradation kinetics and demethylation efficacy make it an essential comparator for validating new chemical entities [2]. Procurement of authenticated GSKMI-714 is critical for ensuring that internal research aligns with published benchmarks and enables reproducible cross-study comparisons.

Application

Selection Property

Validation Focus

Sustained hypomethylation in stem cell models

Demethylation without cytotoxicity

DNA damage artifact control

DNMT1-specific loss-of-function studies

Proteasome-dependent degradation

DNMT1 depletion verification

Benchmarking novel DNMT1 inhibitors

Well-characterized degradation kinetics

Cross-study reproducibility

• [1] Portilho NA, et al. The DNMT1 inhibitor GSK-3484862 mediates global demethylation in murine embryonic stem cells. *Epigenetics & Chromatin*. 2021;14:56. View Source
• [2] Pappalardi MB, et al. GSK-3484862 targets DNMT1 for degradation in cells. *NAR Cancer*. 2023;5(2):zcad022. View Source